Cas no 111087-44-6 ([1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-)
111087-44-6 structure
Product Name:[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-
CAS No:111087-44-6
MF:C17H21NO2
MW:271.35414481163
CID:1195705
Update Time:2024-08-02
[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-
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- Inchi: 1S/C17H21NO2/c19-15-10-13(12-6-2-1-3-7-12)11-16(20)17(15)14-8-4-5-9-18-14/h4-5,8-9,12-13,17H,1-3,6-7,10-11H2
- InChI Key: TWUXDXLZDVEVBP-UHFFFAOYSA-N
- SMILES: C1(C2CCCCC2)CC(=O)C(C2=NC=CC=C2)C(=O)C1
Computed Properties
- Exact Mass: 271.15733
Experimental Properties
- Density: 1.145±0.06 g/cm3(Predicted)
- Boiling Point: 459.0±45.0 °C(Predicted)
- PSA: 47.03
- pka: 1.95±0.25(Predicted)
[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
111087-44-6 ([1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-) Related Products
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